Ethyl 2-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]acetate;hydrochloride
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Overview
Description
Ethyl 2-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]acetate; hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of oxadiazole, a five-membered heterocyclic compound containing nitrogen and oxygen atoms. Ethyl 2-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]acetate; hydrochloride is synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects, making it an attractive compound for research purposes.
Scientific Research Applications
Synthesis and Chemical Reactivity
Research has shown that compounds related to Ethyl 2-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]acetate;hydrochloride can be synthesized through various routes, highlighting their chemical reactivity and potential for further derivatization. For instance, Elnagdi et al. (1988) demonstrated new routes to 1,3,4‐oxadiazoles, which could be synthesized by condensing cyanoacetohydrazide with diethyl monoimidic malonate, showing the versatility of oxadiazole derivatives in synthetic organic chemistry Elnagdi, Ibrahim, Abdelrazek, & Erian, 1988.
Biological Activity
Some derivatives of this compound have been explored for their biological activities. A study by Asif et al. (2021) synthesized new 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl) ethanone derivatives and evaluated their antimicrobial activity, indicating the potential of oxadiazole derivatives in developing new antibacterial and antifungal agents Asif, Alghamdi, Alshehri, & Kamal, 2021.
Material Science Applications
In the realm of material science, the synthesis of oxadiazole derivatives is of interest for creating new materials with potential industrial applications. Shafi, Rajesh, and Senthilkumar (2021) worked on the synthesis of thio-1,3,4-oxadiazol-2-yl derivatives, aiming to explore their industrial applications, which implies the adaptability of such compounds in materials science Shafi, Rajesh, & Senthilkumar, 2021.
Antimicrobial and Anticancer Potential
Research continues to investigate the antimicrobial and anticancer potential of oxadiazole derivatives. Sharma, Kumar, and Pathak (2014) synthesized carbazole derivatives and evaluated their biological activities, revealing significant antibacterial, antifungal, and anticancer properties, thus underscoring the therapeutic potential of oxadiazole compounds Sharma, Kumar, & Pathak, 2014.
Mechanism of Action
Mode of Action
Compounds containing the 1,2,4-oxadiazole motif, like this one, are known to interact with various biological targets . The specific interactions and resulting changes caused by this compound require further investigation.
Biochemical Pathways
1,2,4-oxadiazoles have been found to be involved in a variety of biological activities, suggesting that they may affect multiple pathways . The downstream effects of these pathway alterations are subject to ongoing research.
properties
IUPAC Name |
ethyl 2-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]acetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O3.ClH/c1-2-12-7(11)3-6-9-5(4-8)10-13-6;/h2-4,8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNNBUSFOWRMKBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=NO1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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